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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mineral cryolite, focusing on its

fundamental chemical composition and intricate crystal structure. Cryolite, a sodium

hexafluoroaluminate (Na₃AlF₆), is a critical component in various industrial processes, most

notably in the electrolytic production of aluminum.[1][2] While its large-scale natural deposits

have been depleted, synthetic cryolite remains indispensable.[1][3] This document serves as a

detailed reference for professionals requiring a thorough understanding of this unique halide

mineral.

Chemical Composition
Cryolite is an inorganic compound with the chemical formula Na₃AlF₆.[1][3][4][5][6] It is a salt

of sodium and the hexafluoroaluminate anion ([AlF₆]³⁻).[3][7] The elemental composition of

pure cryolite is summarized in the table below.
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Element Symbol
Atomic Weight
( g/mol )

Molar Mass
Contribution (
g/mol )

Percentage by
Weight

Sodium Na 22.99 68.97 32.85%

Aluminum Al 26.98 26.98 12.85%

Fluorine F 19.00 114.00 54.30%

Total Na₃AlF₆ 209.95 100.00%

Table 1: Elemental Composition of Cryolite (Na₃AlF₆). Data sourced from Mindat and the

Mineralogy Database.[4][8]

Common impurities found in natural cryolite samples can include iron (Fe) and calcium (Ca).

[8]

Crystallographic and Physical Properties
Cryolite crystallizes in the monoclinic crystal system at room temperature.[1][3][8] This is

referred to as the α-phase.[7] At temperatures above approximately 823 K (550 °C), it

undergoes a phase transition to a face-centered cubic β-phase.[7] The detailed crystallographic

and physical properties are presented below.
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Property Value

Crystal System Monoclinic[1][3][8]

Space Group P2₁/n[1][4][7][8]

Lattice Parameters
a = 7.7564(3) Å, b = 5.5959(2) Å, c = 5.4024(2)

Å, β = 90.18°[1][8]

Mohs Hardness 2.5 - 3[1][3]

Specific Gravity 2.95 - 3.0 g/cm³[1][3]

Refractive Index
nα = 1.3385–1.339, nβ = 1.3389–1.339, nγ =

1.3396–1.34[1]

Luster Vitreous to greasy, can be pearly[1][8]

Color
Colorless, white, brownish, reddish, and rarely

black[1][8]

Streak White[8]

Cleavage
None observed, but exhibits parting on {001}

and {110}[1][8]

Table 2: Crystallographic and Physical Properties of Cryolite.

Crystal Structure
The crystal structure of cryolite is a double perovskite.[7] It consists of [AlF₆]³⁻ octahedra, with

aluminum at the center and fluorine atoms at the vertices. These octahedra are linked at the

corners. The sodium ions occupy two distinct crystallographic sites within the structure. One set

of sodium ions (Na1) is six-fold coordinated by fluorine atoms, while the other set (Na2) is

eight-fold coordinated.[7] This arrangement is crucial for its physical and chemical properties.

Structural Visualization
The following diagram illustrates the fundamental structural unit of cryolite, showcasing the

coordination of the aluminum and sodium ions by fluorine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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